Cas no 2228508-77-6 (1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol)

• Product Name: 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol
• CAS No: 2228508-77-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5748496
• PubChem ID: 151008519
• Update Time: 2025-05-24

1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3,5-dimethylphenyl)ethane-1,2-diol
• 2228508-77-6
• EN300-1801217
• 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol

• Inchi： 1S/C10H14O3/c1-6-3-8(9(12)5-11)4-7(2)10(6)13/h3-4,9,11-13H,5H2,1-2H3
• InChI Key： LVPCVCCTQYTQDU-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.7Ų

Additional information on 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol

Introduction to 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol (CAS No: 2228508-77-6)

1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 2228508-77-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic diol structure with a dimethyl substitution pattern on the aromatic ring, has garnered attention due to its potential biological activities and synthetic utility. The presence of both hydroxyl and methyl groups imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol consists of a benzene ring substituted at the 3 and 5 positions with methyl groups, and at the 4 position with a hydroxyl group. This arrangement creates a chiral center at the ethane bridge, allowing for the synthesis of enantiomerically pure forms which are crucial in medicinal chemistry. The compound's solubility profile and stability under various conditions further enhance its appeal as a synthetic building block.

In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Studies have shown that molecules containing hydroxyl groups on aromatic rings often exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The dimethyl substitution at the 3 and 5 positions in 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol not only influences its electronic properties but also affects its interaction with biological targets. This structural feature has been exploited in the design of molecules targeting specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol is its potential application in drug discovery. Researchers have utilized this compound as a precursor in the synthesis of more complex molecules with enhanced pharmacological profiles. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity associated with metabolic disorders. The hydroxyl groups provide sites for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic applications.

The synthesis of 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol typically involves multi-step organic reactions starting from commercially available aromatic precursors. The process often begins with the Friedel-Crafts alkylation to introduce the dimethyl groups onto the benzene ring followed by selective hydroxylation at the 4 position. Advances in catalytic methods have allowed for more efficient and environmentally friendly routes to this compound, reducing waste and improving yields.

Recent studies have also explored the role of stereoelectronic effects in determining the biological activity of phenolic compounds. The chiral center in 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol plays a critical role in how it interacts with biological targets. By controlling the stereochemistry of this compound, researchers can fine-tune its pharmacological effects. This has led to the development of enantiomerically pure forms that exhibit higher selectivity and potency compared to racemic mixtures.

The pharmaceutical industry has been particularly interested in using 1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol as an intermediate in the synthesis of novel drugs. Its structural features make it a versatile building block for molecules targeting various diseases. For example, derivatives of this compound have been investigated for their potential use in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors.

In conclusion,1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol (CAS No: 2228508-77-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for chemists and biologists working on new drug discovery. As research continues to uncover new applications for this compound,1-(4-Hydroxy-3,5-dimethylphenyl)ethane-1,2-diol is poised to play an increasingly important role in advancing therapeutic strategies across multiple disease areas.